Cas no 1856944-29-0 (1-fluoro-3-(1H-1,2,4-triazol-1-yl)propan-2-ol)

• Product Name: 1-fluoro-3-(1H-1,2,4-triazol-1-yl)propan-2-ol
• CAS No: 1856944-29-0
• MF: C₅H₈FN₃O
• MW: 145.134923934937
• CID: 5936799
• PubChem ID: 130933228
• Update Time: 2025-06-08

1-fluoro-3-(1H-1,2,4-triazol-1-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1856944-29-0
• 1-fluoro-3-(1H-1,2,4-triazol-1-yl)propan-2-ol
• EN300-1644915

• Inchi： 1S/C5H8FN3O/c6-1-5(10)2-9-4-7-3-8-9/h3-5,10H,1-2H2
• InChI Key： OJROXCLGHKRUBV-UHFFFAOYSA-N
• SMILES： FCC(CN1C=NC=N1)O

Computed Properties

• Exact Mass: 145.06514005g/mol
• Monoisotopic Mass: 145.06514005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 50.9Ų

Additional information on 1-fluoro-3-(1H-1,2,4-triazol-1-yl)propan-2-ol

Comprehensive Overview of 1-fluoro-3-(1H-1,2,4-triazol-1-yl)propan-2-ol (CAS No. 1856944-29-0): Properties, Applications, and Research Insights

In the realm of specialized chemical compounds, 1-fluoro-3-(1H-1,2,4-triazol-1-yl)propan-2-ol (CAS No. 1856944-29-0) has garnered significant attention due to its unique structural features and potential applications. This fluorinated triazole derivative combines a 1,2,4-triazole moiety with a fluoropropanol backbone, making it a versatile intermediate in pharmaceutical and agrochemical research. Researchers are increasingly exploring its role in drug discovery, particularly in the design of enzyme inhibitors and bioactive molecules, aligning with current trends in precision medicine and targeted therapies.

The compound's molecular structure (C₅H₈FN₃O) features a fluorine atom at the terminal position, which enhances its metabolic stability and binding affinity—a property highly sought after in modern medicinal chemistry. Recent studies highlight its utility in heterocyclic synthesis, where it serves as a building block for azole-based compounds. This aligns with the growing demand for sustainable synthetic methods, as emphasized in green chemistry initiatives. Users frequently search for "fluorinated triazoles in drug development" or "CAS 1856944-29-0 applications," reflecting the compound's relevance in cutting-edge research.

From a physicochemical perspective, 1-fluoro-3-(1H-1,2,4-triazol-1-yl)propan-2-ol exhibits moderate solubility in polar solvents like DMSO and methanol, a characteristic critical for its formulation in high-throughput screening assays. Its logP value suggests balanced lipophilicity, making it suitable for cell permeability studies—a hot topic in ADME (Absorption, Distribution, Metabolism, Excretion) research. Industry professionals often inquire about "triazole derivatives as kinase inhibitors" or "fluorine in bioactive molecules," underscoring the compound's intersection with cancer research and neurological drug design.

Innovative applications extend to material science, where its triazole-fluorine synergy contributes to the development of functional polymers with enhanced thermal stability. This resonates with the surge in searches for "smart materials chemistry" and "high-performance additives." Furthermore, the compound's regioselective reactivity enables precise modifications, a feature valued in click chemistry—a technique dominating discussions in bioconjugation and nanotechnology forums.

Quality control protocols for CAS No. 1856944-29-0 emphasize HPLC purity (>98%) and spectroscopic validation (NMR, LC-MS), addressing the pharmaceutical industry's stringent standards. Queries like "analytical methods for fluorinated heterocycles" or "stability of triazole alcohols" reflect user concerns about compound characterization. As regulatory frameworks evolve, particularly in REACH compliance, proper documentation of its safety data remains essential for global supply chains.

In conclusion, 1-fluoro-3-(1H-1,2,4-triazol-1-yl)propan-2-ol represents a compelling case study in multidisciplinary chemistry. Its adaptability across life sciences and advanced materials positions it as a key player in addressing contemporary challenges like drug resistance and energy-efficient synthesis. The compound's trajectory mirrors broader scientific priorities, from computational molecular modeling to circular economy principles in chemical production.